3-chloro-N-[2-(methylthio)phenyl]benzamide
Overview
Description
3-chloro-N-[2-(methylthio)phenyl]benzamide, also known as CMMPB, is a chemical compound that has been extensively studied for its potential as a therapeutic agent. This compound has been found to possess a wide range of biochemical and physiological effects, making it a promising candidate for use in various scientific research applications. In We will also discuss the future directions for research on this compound.
Scientific Research Applications
Synthesis and Chemical Applications
- One-Pot Synthesis of Derivatives: 3-Chloro-N-[2-(methylthio)phenyl]benzamide has been utilized in one-pot synthesis processes. A study by Miao et al. (2015) describes the use of related compounds for synthesizing 2-arylbenzoxazole derivatives via copper-catalyzed C–N and intramolecular C–O couplings with primary amines (Miao, Shi, He, Tong, Jiang, & Han, 2015).
Biological and Pharmacological Research
- Antimicrobial Properties: Limban et al. (2011) explored acylthioureas, a class of compounds related to this compound, demonstrating significant anti-pathogenic activity, especially against Pseudomonas aeruginosa and Staphylococcus aureus, indicating potential for novel antimicrobial agents (Limban, Marutescu, & Chifiriuc, 2011).
- Antimicrobial Evaluation of Derivatives: Sethi et al. (2016) investigated benzimidazol-1-yl-methyl-benzamide derivatives, showing effective antimicrobial activity, highlighting the potential of similar compounds in antimicrobial applications (Sethi, Arora, Saini, & Jain, 2016).
- Mosquito Control: Schaefer et al. (1978) studied substituted benzamides, including compounds similar to this compound, showing effectiveness in inhibiting mosquito development, offering potential in controlling mosquito populations (Schaefer, Miura, Wilder, & Mulligan, 1978).
Material Science and Engineering
- Electronic and Dielectric Properties: Sreepad (2016) conducted first-principles calculations on chlorinated phenyl benzamides, demonstrating potential applications in semiconducting and photonic materials due to their electronic and dielectric properties (Sreepad, 2016).
properties
IUPAC Name |
3-chloro-N-(2-methylsulfanylphenyl)benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClNOS/c1-18-13-8-3-2-7-12(13)16-14(17)10-5-4-6-11(15)9-10/h2-9H,1H3,(H,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAYJKIDZIQNMQI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1NC(=O)C2=CC(=CC=C2)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClNOS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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